1-[(3,5-Dimethoxyphenyl)methyl]-4-phenylpiperazine

• IUPAC Name: 1-[(3,5-dimethoxyphenyl)methyl]-4-phenylpiperazine
• InChI: InChI=1S/C19H24N2O2/c1-22-18-12-16(13-19(14-18)23-2)15-20-8-10-21(11-9-20)17-6-4-3-5-7-17/h3-7,12-14H,8-11,15H2,1-2H3
• InChI Key: XRZSTFIVJULEIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CN2CCN(CC2)C3=CC=CC=C3)OC
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

1-[(3,5-Dimethoxyphenyl)methyl]-4-phenylpiperazine is a chemical compound that belongs to the class of piperazine derivatives. This compound is characterized by the presence of a piperazine ring substituted with a 3,5-dimethoxyphenylmethyl group and a phenyl group. Piperazine derivatives are known for their diverse pharmacological activities and have been extensively studied for their potential therapeutic applications.

Preparation Methods

The synthesis of 1-[(3,5-Dimethoxyphenyl)methyl]-4-phenylpiperazine typically involves the reaction of 3,5-dimethoxybenzyl chloride with 4-phenylpiperazine in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dichloromethane or toluene under reflux conditions. The product is then purified by recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and cost-effectiveness. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

1-[(3,5-Dimethoxyphenyl)methyl]-4-phenylpiperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst to yield reduced derivatives.

Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions to form biaryl derivatives.

Common reagents and conditions used in these reactions include organic solvents, catalysts like palladium on carbon, and bases such as sodium hydroxide or potassium carbonate. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

Chemistry: The compound serves as a building block for the synthesis of more complex molecules and can be used in the development of new synthetic methodologies.

Biology: It has been studied for its interactions with biological targets, including receptors and enzymes, making it a valuable tool in biochemical research.

Medicine: Piperazine derivatives, including this compound, have shown promise in the development of therapeutic agents for conditions such as anxiety, depression, and schizophrenia.

Industry: The compound can be used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-[(3,5-Dimethoxyphenyl)methyl]-4-phenylpiperazine involves its interaction with specific molecular targets, such as neurotransmitter receptors in the brain. The compound may act as an agonist or antagonist at these receptors, modulating their activity and influencing various physiological processes. The exact pathways and targets involved depend on the specific biological context and the compound’s structural features.

Comparison with Similar Compounds

1-[(3,5-Dimethoxyphenyl)methyl]-4-phenylpiperazine can be compared with other piperazine derivatives, such as:

1-(3,4-Dimethoxyphenyl)-4-phenylpiperazine: Similar in structure but with different substitution patterns on the phenyl ring, leading to variations in pharmacological activity.

3,4-Dimethoxyphenethylamine: A related compound with a different core structure but similar functional groups, used in the study of neurotransmitter systems.

3,5-Dimethoxyphenylacetic acid: Another related compound with different applications in organic synthesis and biochemical research.

The uniqueness of 1-[(3,5-Dimethoxyphenyl)methyl]-4-phenylpiperazine lies in its specific substitution pattern and the resulting pharmacological properties, which can differ significantly from those of similar compounds.